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Compound of Interest

Compound Name:
3-chloro-N-(2-methoxy-5-

nitrophenyl)propanamide

CAS No.: 90794-82-4

Cat. No.: B2806219

Get Quote

Part 1: Executive Summary & Immediate
Directives[1]
Do not dispose of this compound down the drain. 3-chloro-N-(2-methoxy-5-
nitrophenyl)propanamide (CAS: 349122-20-9) is a halogenated nitroaromatic intermediate.[1]

Its structure contains an alkyl chloride moiety (potential alkylating agent) and a nitro group

(thermal sensitivity).[1] Improper disposal risks environmental contamination and downstream

chemical incompatibility in bulk waste solvents.[1]

Immediate Action Items:

Segregate: Place in Halogenated Organic Waste streams only.

Incompatibility: Do NOT mix with strong oxidizing agents or strong alkalis (risk of hydrolysis

to toxic anilines).[1]

Labeling: Clearly tag as "Toxic," "Irritant," and "Halogenated."[1]
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Part 2: Hazard Analysis & Chemical Profiling[1]
To ensure safety, we must understand the causality of the hazards.[1] This molecule is not just

"chemical waste"; it is a bifunctional entity with specific reactivities that dictate its disposal path.

[1]

Structural Hazard Assessment
Functional Group Hazard Mechanism Operational Implication

Alkyl Chloride (-CH2CH2Cl)

Alkylation: The terminal

chlorine is a good leaving

group.[1] It can act as a mild

alkylating agent, potentially

modifying biological

macromolecules

(DNA/Proteins).[1]

High Toxicity Risk: Handle as a

potential mutagen.[1] Double-

glove (Nitrile) is mandatory.[1]

Nitro Group (-NO2)

Energetic/Redox:

Nitroaromatics are precursors

to azo compounds and can be

shock/heat sensitive if dry and

concentrated.[1]

Thermal Hazard:NEVER

autoclave this waste. High-

temperature incineration

requires specific NOx

scrubbing.[1]

Amide Linkage (-NH-CO-)

Hydrolysis: In the presence of

strong acids/bases, this

hydrolyzes to release 2-

methoxy-5-nitroaniline.[1]

Segregation: Keep waste pH

neutral (pH 4-9).[1] Do not mix

with acid/base bath waste.[1]

Quantitative Physical Data (Estimated)
Property Value

Physical State Solid (Powder/Crystalline)

Molecular Weight 258.66 g/mol

Solubility
Low in water; High in DMSO, DMF, Chlorinated

solvents

Flash Point >110°C (Predicted)
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Part 3: Step-by-Step Disposal Protocol
This protocol is designed as a self-validating system.[1] If a step cannot be completed (e.g.,

container incompatibility), the workflow halts to prevent accidents.[1]

A. Solid Waste Disposal (Pure Compound)[1]
Primary Containment: Collect the solid substance in a wide-mouth High-Density

Polyethylene (HDPE) or amber glass jar.

Why? HDPE is resistant to alkyl chlorides; amber glass prevents UV-degradation of the

nitro group.[1]

Deactivation (Spill Residues Only): If cleaning a minor spill, absorb with vermiculite.[1] Do

not attempt chemical neutralization (e.g., strong base) in the lab, as this may generate heat

and toxic aniline byproducts.[1]

Bagging: Double-bag the primary container in a clear 6-mil polyethylene bag.

Tagging: Affix a hazardous waste tag. Check "Solid," "Toxic," and write the full chemical

name.[1]

B. Liquid Waste Disposal (Reaction Mixtures/Mother
Liquors)[1]
Most researchers encounter this compound dissolved in solvents (DCM, Ethyl Acetate, or

DMF).[1]

Stream Selection: Segregate into Stream C: Halogenated Organic Solvents.

Critical Check: Does the waste container contain any oxidizers (Peroxides, Nitric Acid)? If

YES, do not add this compound. Create a separate "Reactive Waste" stream.[1]

pH Check: Ensure the solvent mixture is pH 4–9.

Volume Limit: Fill waste containers only to 90% capacity to allow for thermal expansion.
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Part 4: Visualized Workflows
Workflow 1: Waste Segregation Decision Tree
This logic ensures the compound never enters an incompatible stream.[1]

Waste Generation:
3-chloro-N-(2-methoxy-5-nitrophenyl)propanamide

Physical State?

Solid / Powder Dissolved in Solvent

Solid Hazardous Waste
(Incineration)

Double Bag

Contains Oxidizers
or Strong Acids?

Solvent contains
Halogens? (DCM, Chloroform)

Stream C:
Halogenated Organics

(PREFERRED)

Yes No (Force to Stream C due to Solute)

Stream A:
Non-Halogenated Organics

Do NOT use Stream A
(Compound is Halogenated)

No

Segregated Reactive Stream
(Do Not Mix)

Yes (High Risk)
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Caption: Logic flow for segregating 3-chloro-N-(2-methoxy-5-nitrophenyl)propanamide to

prevent cross-contamination.

Workflow 2: Emergency Spill Response
Standard Operating Procedure (SOP) for bench-scale spills.

1. Alert & Evacuate
(Immediate Area)

2. Don PPE
(Nitrile Gloves x2, Goggles, Lab Coat)

3. Containment
(Absorbent Pads/Vermiculite)

4. Cleanup
(Scoop into HDPE Jar)

5. Surface Decon
(Soap & Water Wash)

6. Disposal
(Label as Hazardous Debris)

Click to download full resolution via product page

Caption: Immediate response protocol for accidental release of material.

Part 5: Regulatory Compliance (RCRA & EPA)
In the United States, this compound falls under specific Resource Conservation and Recovery

Act (RCRA) guidelines. While it may not be explicitly listed on the "P" or "U" lists by its specific

CAS number, it must be characterized by the generator.[1]

Waste Code Assignment:

D001 (Ignitable): Only if dissolved in flammable solvents (e.g., Acetone/Ethyl Acetate).[1]

F002/F001: If dissolved in spent halogenated solvents (Methylene Chloride).[1]

Generator Knowledge: If the pure solid is disposed of, it should be coded as Toxic due to

the nitro-aromatic and alkyl chloride nature.[1]

Destruction Method: The only acceptable final disposal method is High-Temperature

Incineration at a licensed TSDF (Treatment, Storage, and Disposal Facility) equipped with

scrubbers for HCl and NOx gases [1].[1]

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Operational Guide: Disposal of 3-chloro-N-(2-methoxy-
5-nitrophenyl)propanamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2806219/docs#operational-guide-disposal-of-3-
chloro-n-2-methoxy-5-nitrophenyl-propanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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